Cas no 1354927-17-5 (4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine)

4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is a substituted pyrimidine derivative exhibiting potential utility in medicinal chemistry and pharmaceutical research. The compound features a chlorophenyl group at the 4-position and a fluorophenyl group at the 6-position, contributing to its structural diversity and possible bioactivity. Its pyrimidine core serves as a versatile scaffold for further functionalization, making it valuable in the development of small-molecule inhibitors or modulators. The presence of halogen substituents may enhance binding affinity and metabolic stability, suggesting applications in drug discovery. This compound is of interest for researchers exploring kinase inhibitors or other targeted therapies, given its well-defined heterocyclic framework and synthetic accessibility.
4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine structure
1354927-17-5 structure
Product name:4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
CAS No:1354927-17-5
MF:C16H11ClFN3
MW:299.730045557022
MDL:MFCD21335542
CID:5149854

4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
    • MDL: MFCD21335542
    • Inchi: 1S/C16H11ClFN3/c17-11-5-3-4-10(8-11)14-9-15(21-16(19)20-14)12-6-1-2-7-13(12)18/h1-9H,(H2,19,20,21)
    • InChI Key: HJYGFWFETCCNRK-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C2=CC=CC=C2F)=CC(C2=CC=CC(Cl)=C2)=N1

4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB422391-10g
4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine; .
1354927-17-5
10g
€1330.40 2025-02-14
abcr
AB422391-10 g
4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
1354927-17-5
10g
€1330.40 2023-04-24
abcr
AB422391-5 g
4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
1354927-17-5
5g
€947.00 2023-04-24
abcr
AB422391-1g
4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine; .
1354927-17-5
1g
€542.30 2025-02-14
abcr
AB422391-5g
4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine; .
1354927-17-5
5g
€947.00 2025-02-14
abcr
AB422391-1 g
4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
1354927-17-5
1g
€542.30 2023-04-24
abcr
AB422391-25g
4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine; .
1354927-17-5
25g
€1851.50 2025-02-14

Additional information on 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine

4-(3-Chlorophenyl)-6-(2-Fluorophenyl)pyrimidin-2-amine: A Promising Compound in Medicinal Chemistry

4-(3-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (CAS No. 1354927-17-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The chemical structure of 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is characterized by a pyrimidine core substituted with a 3-chlorophenyl group at the 4-position and a 2-fluorophenyl group at the 6-position. The presence of these functional groups imparts specific pharmacological properties that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine in various therapeutic areas. One notable application is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression, making it a promising lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine has been extensively studied to evaluate its suitability for clinical use. Data from animal models indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural modifications of 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine have been explored to enhance its potency and selectivity. Researchers have synthesized several analogs by varying the substituents on the phenyl rings and the pyrimidine core. These efforts have led to the identification of compounds with improved biological activities and reduced off-target effects. For instance, the introduction of additional fluorine atoms or other electron-withdrawing groups has been shown to enhance the antiviral and anticancer properties of these derivatives.

The potential clinical applications of 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine are not limited to antiviral and anticancer therapies. Emerging evidence suggests that this compound may also have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.

To further advance the development of 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine, ongoing research is focused on optimizing its formulation and delivery methods. Nanoparticle-based delivery systems have shown promise in improving the bioavailability and targeting efficiency of this compound, potentially leading to more effective treatments with fewer side effects.

In conclusion, 4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (CAS No. 1354927-17-5) represents a promising compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.

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(CAS:1354927-17-5)4-(3-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
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Purity:99%/99%/99%/99%
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